Cas no 1448077-78-8 (4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine)

• Product Name: 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine
• CAS No: 1448077-78-8
• MF: C₂₂H₂₁NO₃S
• MW: 379.472044706345
• CID: 6275788
• PubChem ID: 71808763
• Update Time: 2025-05-19

4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine
• naphthalen-1-yl(4-(phenylsulfonyl)piperidin-1-yl)methanone
• CCG-309825
• AKOS024563638
• 1448077-78-8
• [4-(benzenesulfonyl)piperidin-1-yl]-naphthalen-1-ylmethanone
• F6441-2483

• Inchi： 1S/C22H21NO3S/c24-22(21-12-6-8-17-7-4-5-11-20(17)21)23-15-13-19(14-16-23)27(25,26)18-9-2-1-3-10-18/h1-12,19H,13-16H2
• InChI Key： VNOYMOJQTWARKC-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(C1CCN(C(C2=CC=CC3C=CC=CC2=3)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 379.12421471g/mol
• Monoisotopic Mass: 379.12421471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine

Introduction to 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine (CAS No. 1448077-78-8)

4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine, identified by the CAS number 1448077-78-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their structural versatility and biological activity. The presence of both a benzenesulfonyl group and a naphthalene-1-carbonyl moiety in its molecular structure endows it with unique chemical properties that make it a promising candidate for further exploration in drug discovery and development.

The structural framework of 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine combines the aromatic stability of benzene with the extended π-system of naphthalene, creating a molecule with enhanced lipophilicity and potential for interaction with biological targets. The sulfonyl group, in particular, is known to contribute to the compound's solubility and binding affinity, making it an attractive scaffold for designing novel therapeutic agents.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease pathways. 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine has emerged as a compound of interest due to its ability to modulate key enzymatic activities involved in cancer progression, inflammation, and neurodegenerative disorders. Its dual functionality allows for selective binding to specific protein targets, which is crucial for minimizing side effects and improving therapeutic efficacy.

One of the most compelling aspects of 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine is its potential application in the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. The benzenesulfonyl group in this compound can serve as a hinge-binding motif, enabling it to interact with the ATP-binding pocket of kinases. This interaction can lead to the inhibition of kinase activity, thereby disrupting aberrant signaling cascades that drive disease progression.

Furthermore, the naphthalene-1-carbonyl moiety provides additional binding interactions through hydrophobic interactions and π-stacking, which can enhance the compound's affinity for its target protein. These structural features make 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine a versatile scaffold for designing kinase inhibitors with high selectivity and potency.

Recent studies have also explored the use of 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine in the development of inhibitors targeting other enzyme families, such as proteases and phosphodiesterases. These enzymes are involved in various physiological processes, and their inhibition can lead to therapeutic benefits in conditions like inflammation and cardiovascular diseases. The structural flexibility of this compound allows for modifications that can fine-tune its binding properties, making it adaptable to different target enzymes.

The synthesis of 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the benzenesulfonyl group typically involves sulfonylation reactions using appropriate sulfonylation agents, while the naphthalene-1-carbonyl moiety is often introduced through Friedel-Crafts acylation or other carbonylation reactions. The piperidine ring is typically constructed via nucleophilic substitution or cyclization reactions.

Once synthesized, 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These techniques provide detailed information about the compound's molecular structure and purity, which are essential for its subsequent biological evaluation.

In vitro studies have demonstrated that 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine exhibits promising activity against various kinases, including those involved in cancer cell proliferation and survival. For instance, studies have shown that this compound can inhibit the activity of cyclin-dependent kinases (CDKs), which are known to play a crucial role in cell cycle regulation. By inhibiting CDKs, 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine can induce cell cycle arrest and promote apoptosis in cancer cells.

In addition to its kinase inhibitory activity, 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine has also shown potential in modulating inflammatory pathways. Inflammatory processes are implicated in various chronic diseases, including rheumatoid arthritis and inflammatory bowel disease. Preclinical studies have demonstrated that this compound can reduce inflammation by inhibiting key pro-inflammatory cytokines and enzymes.

The pharmacokinetic properties of 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine are also an important consideration for its therapeutic potential. Studies have shown that this compound exhibits reasonable oral bioavailability and metabolic stability, suggesting its feasibility for clinical development. However, further research is needed to optimize its pharmacokinetic profile and minimize potential side effects.

Future directions in the research of 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyl)piperidine include exploring its mechanism of action at a molecular level and identifying potential off-target effects. Advanced computational methods such as molecular docking simulations can help predict how this compound interacts with biological targets at an atomic level. Additionally, structure-activity relationship (SAR) studies can be conducted to identify key structural features responsible for its biological activity.

Another exciting avenue for research is the development of derivatives of 4-(benzenesulfonyl)-1-(naphthalene-1-carbonyл)piperidine with enhanced therapeutic properties. By modifying specific parts of its molecular structure, researchers can fine-tune its binding affinity, selectivity, and pharmacokinetic properties. Such derivatives may offer improved efficacy and reduced toxicity compared to the parent compound.

In conclusion, 4(benzenesulfonyл) - 11(naphtalne - 11carboxyl) piperidinc, identified by th CAS number 1448077 - 78 - 8 , is a promisin g compund wit h unique structur al features tha t make it an attr active candi date fo r fur ther explora tion i n drug discov ery an d developm ent . Its ability t o modulate ki nase acti vi ty an d invo lvement i n anti - infl ammatory mechanis ms position it as a valu able scaff old f or designi ng no vel thera peutic ag ents . With fur ther resea rch an d deve lopm ent , thi s compoun d ha s th e pot ential t o contri but e signifi cantly t o th e treatm ent o f var ious disea ses , inclu ding cancer an d chron ic infla mmatory con di tions .